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Compound of Interest

Compound Name: PD173074

Cat. No.: B1679126 Get Quote

Essential guidance for the safe handling and disposal of PD173074, a potent FGFR inhibitor, to

ensure a secure laboratory environment and regulatory compliance.

Researchers and laboratory personnel handling PD173074 must adhere to strict safety

protocols to mitigate risks and ensure proper disposal. This guide provides a comprehensive,

step-by-step approach to the safe management of PD173074 waste, from handling and

storage to final disposal.

Immediate Safety and Handling Protocols
PD173074 is a potent research chemical and should be handled with care. Always consult the

product's Safety Data Sheet (SDS) before use. General safety practices include wearing

appropriate personal protective equipment (PPE), such as gloves, lab coats, and safety

glasses. Work should be conducted in a well-ventilated area, preferably a fume hood.

Storage: Store PD173074 at +4°C for long-term stability. Solutions of PD173074 in DMSO or

ethanol can be stored at -20°C for up to one month, though it is recommended to prepare and

use solutions on the same day if possible.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for PD173074.
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Property Value Source

Molecular Weight 523.67 g/mol [2]

Solubility in DMSO 100 mM [1][2]

Solubility in Ethanol 100 mM [1][2]

Storage Temperature (Solid) +4°C [1][2]

Storage Temperature

(Solutions)
-20°C (up to one month) [1]

IC50 (FGFR1) 21.5 nM [3]

IC50 (FGFR3) 5 nM [2]

Step-by-Step Disposal Procedure
The proper disposal of PD173074 waste is critical to prevent environmental contamination and

ensure workplace safety. As a potent bioactive compound, PD173074 waste should be treated

as hazardous chemical waste.

1. Waste Segregation:

Solid Waste: Collect solid PD173074, contaminated lab materials (e.g., weigh boats, pipette

tips, gloves), in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing PD173074 in a separate, compatible, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

permitted by your institution's hazardous waste guidelines.[4] Aqueous waste should be

collected separately from organic solvent waste.[4]

2. Container Management:

Use dependable containers that are compatible with the chemical waste.[4]

Keep waste containers securely closed except when adding waste.[4]
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Label containers clearly with "Hazardous Waste," the full chemical name ("PD173074"), and

any solvent components.

3. Disposal of Empty Containers:

A container that has held PD173074 is not considered empty until it has been triple-rinsed

with a suitable solvent (e.g., ethanol or DMSO, followed by water).[5][6]

The first rinsate must be collected and disposed of as hazardous chemical waste.[5]

Subsequent rinses may be permissible for drain disposal depending on local regulations, but

it is best practice to collect all rinsates as hazardous waste.

After triple-rinsing, deface or remove the original label from the container before disposal as

regular laboratory glass or plastic waste.[6]

4. Final Disposal:

All collected hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EH&S) office or a licensed hazardous waste disposal contractor.[6]

Do not dispose of PD173074 down the drain or in regular trash.[6][7]

Experimental Workflow: Disposal of PD173074
The following diagram illustrates the proper workflow for the disposal of both solid and liquid

PD173074 waste.
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Caption: Workflow for the safe disposal of solid, liquid, and container waste of PD173074.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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